Cas no 1803895-75-1 (Methyl 2-amino-1H-benzimidazole-5-acetate)
Methyl 2-amino-1H-benzimidazole-5-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-amino-1H-benzimidazole-5-acetate
-
- Inchi: 1S/C10H11N3O2/c1-15-9(14)5-6-2-3-7-8(4-6)13-10(11)12-7/h2-4H,5H2,1H3,(H3,11,12,13)
- InChI Key: YTMCXAFBRAFYAV-UHFFFAOYSA-N
- SMILES: O(C)C(CC1C=CC2=C(C=1)NC(N)=N2)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 247
- XLogP3: 0.5
- Topological Polar Surface Area: 81
Methyl 2-amino-1H-benzimidazole-5-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061000372-250mg |
Methyl 2-amino-1H-benzimidazole-5-acetate |
1803895-75-1 | 98% | 250mg |
$754.64 | 2022-04-02 | |
| Alichem | A061000372-500mg |
Methyl 2-amino-1H-benzimidazole-5-acetate |
1803895-75-1 | 98% | 500mg |
$1,055.58 | 2022-04-02 | |
| Alichem | A061000372-1g |
Methyl 2-amino-1H-benzimidazole-5-acetate |
1803895-75-1 | 98% | 1g |
$1,827.84 | 2022-04-02 |
Methyl 2-amino-1H-benzimidazole-5-acetate Related Literature
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on Methyl 2-amino-1H-benzimidazole-5-acetate
Methyl 2-amino-1H-benzimidazole-5-acetate (CAS No. 1803895-75-1): An Overview
Methyl 2-amino-1H-benzimidazole-5-acetate (CAS No. 1803895-75-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of Methyl 2-amino-1H-benzimidazole-5-acetate.
The chemical structure of Methyl 2-amino-1H-benzimidazole-5-acetate consists of a benzimidazole core with an amino group and a methyl ester moiety attached to the acetate side chain. This specific arrangement imparts unique chemical and biological properties to the compound. The benzimidazole ring is a common motif in many bioactive molecules, known for its ability to interact with various biological targets, including enzymes and receptors.
Recent studies have highlighted the potential of Methyl 2-amino-1H-benzimidazole-5-acetate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory and anti-cancer activities. The researchers found that Methyl 2-amino-1H-benzimidazole-5-acetate can selectively inhibit the activity of specific kinases involved in inflammatory pathways and cancer cell proliferation.
In another study, published in the Bioorganic & Medicinal Chemistry Letters, researchers explored the use of Methyl 2-amino-1H-benzimidazole-5-acetate as a lead compound for developing new antiviral agents. The compound was shown to effectively inhibit the replication of several RNA viruses, including influenza and coronaviruses. This finding opens up new avenues for the development of broad-spectrum antiviral drugs.
The synthesis of Methyl 2-amino-1H-benzimidazole-5-acetate has been extensively studied, with several efficient routes reported in the literature. One common method involves the reaction of 2-amino-1H-benzimidazole with methyl bromoacetate in the presence of a base. This reaction proceeds via nucleophilic substitution, yielding the desired product with high yield and purity. Another approach involves the coupling of 2-amino-1H-benzimidazole with methyl acrylate using palladium-catalyzed cross-coupling reactions.
The biological activity of Methyl 2-amino-1H-benzimidazole-5-acetate is attributed to its ability to interact with specific protein targets. For example, it has been shown to bind to and modulate the activity of protein kinases, which are key regulators of cellular signaling pathways. This interaction can lead to downstream effects such as inhibition of cell proliferation and induction of apoptosis in cancer cells.
In addition to its therapeutic potential, Methyl 2-amino-1H-benzimidazole-5-acetate has also been investigated for its use as a building block in combinatorial chemistry. Its modular structure allows for easy functionalization and derivatization, making it a valuable starting material for the synthesis of more complex molecules with diverse biological activities.
The safety profile of Methyl 2-amino-1H-benzimidazole-5-acetate is an important consideration for its potential use in pharmaceutical applications. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further development as a drug candidate. However, more extensive toxicological evaluations are needed to fully assess its safety in humans.
In conclusion, Methyl 2-amino-1H-benzimidazole-5-acetate (CAS No. 1803895-75-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, paving the way for innovative treatments in various disease areas.
1803895-75-1 (Methyl 2-amino-1H-benzimidazole-5-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)